Cas no 80756-32-7 (4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI))

• Product Name: 4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI)
• CAS No: 80756-32-7
• MF: C₁₁H₁₀N₄O₂S₂
• MW: 294.352698802948
• CID: 724667
• PubChem ID: 14865047
• Update Time: 2025-04-19

4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI)
• S-2-pyridyl (Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
• S-pyridin-2-yl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoethanethioate
• EINECS 279-539-0
• 4-Thiazoleethanethioic acid, 2-amino-alpha-(methoxyimino)-, S-2-pyridinyl ester, (Z)-
• s-2-Pyridyl(Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
• DTXSID601133420
• 80756-32-7

• Inchi： 1S/C11H10N4O2S2/c1-17-15-9(7-6-18-11(12)14-7)10(16)19-8-4-2-3-5-13-8/h2-6H,1H3,(H2,12,14)/b15-9-
• InChI Key： YUPSQTMMUIIVFP-DHDCSXOGSA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)SC1C=CC=CN=1)=N/OC

Computed Properties

• Exact Mass: 294.024517
• Monoisotopic Mass: 294.024517
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6

Experimental Properties

• Density: 1.5
• Boiling Point: 508.3°C at 760 mmHg
• Flash Point: 261.2°C
• Refractive Index: 1.715